Cas no 872860-57-6 (1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione)

• Product Name: 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione
• CAS No: 872860-57-6
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• CID: 5508835
• Update Time: 2025-07-24

1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1-[1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-indol-3-yl]-2-(1-piperidinyl)-
• 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione

• Inchi： 1S/C22H27N3O3/c26-20(23-11-5-1-6-12-23)16-25-15-18(17-9-3-4-10-19(17)25)21(27)22(28)24-13-7-2-8-14-24/h3-4,9-10,15H,1-2,5-8,11-14,16H2
• InChI Key： IQJKSUZCCPPHEP-UHFFFAOYSA-N
• SMILES： C(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)C(N1CCCCC1)=O

Additional information on 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione

Professional Introduction to Compound with CAS No. 872860-57-6 and Product Name: 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione

Compound with the CAS number 872860-57-6 and the product name 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of multiple piperidinyl moieties and a 1H-indol scaffold suggests a rich chemical diversity that could be leveraged for pharmacological activity.

The molecular framework of this compound is composed of several key functional groups, including a 1H-indol core, which is known for its presence in various bioactive molecules. The 1H-indol system, particularly when combined with heterocyclic amines like piperidinyl, can exhibit significant interactions with biological targets. These interactions are often mediated through hydrogen bonding, hydrophobic effects, and electrostatic forces, making such compounds attractive candidates for drug discovery.

Recent studies have highlighted the importance of piperidinyl containing scaffolds in medicinal chemistry. Piperidine derivatives are widely recognized for their role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity. The incorporation of multiple piperidinyl groups in this compound may contribute to improved pharmacokinetic profiles, which are crucial for the development of effective therapeutics.

The dione moiety present in the compound's structure (1,2-dione) adds another layer of complexity and potential functionality. Diones are known to participate in various chemical reactions, including condensation and oxidation processes, which can be exploited for synthetic purposes or to modulate biological activity. The specific arrangement of these functional groups within the molecule may influence its overall reactivity and interaction with biological targets.

In the context of contemporary pharmaceutical research, compounds like this one are being extensively explored for their potential in treating a variety of diseases. The 1H-indol scaffold, combined with the piperidinyl groups, has shown promise in several preclinical studies. For instance, derivatives of indole have been investigated for their anti-inflammatory, antiviral, and anticancer properties. Similarly, piperidine based compounds have demonstrated efficacy in neurological disorders and cardiovascular diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the compound's binding interactions with biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations are commonly used to predict how this compound might interact with enzymes or receptors at the molecular level. These studies can help guide further optimization efforts and identify potential lead structures for drug development.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit significant therapeutic potential. The combination of an indol core and multiple piperidinyl groups could lead to unique mechanisms of action that differentiate it from existing therapeutic agents. Further preclinical studies are necessary to elucidate its exact mode of action and assess its safety and efficacy profile.

In conclusion, compound with CAS No. 872860-57-6 and the product name 1-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-2-(piperidin-1-yl)ethane-1,2-dione represents a promising candidate in medicinal chemistry research. Its complex molecular structure and functional diversity make it an attractive subject for further investigation into potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound may contribute significantly to the development of novel treatments for various diseases.